Cas no 647839-91-6 (Propanedinitrile, [(6-fluoro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-)

Propanedinitrile, [(6-fluoro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)- structure
647839-91-6 structure
Product Name:Propanedinitrile, [(6-fluoro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-
CAS No:647839-91-6
MF:C12H9F4N3
MW:271.213576078415
CID:416843
PubChem ID:71378732
Update Time:2025-04-19

Propanedinitrile, [(6-fluoro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [(6-fluoro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-
    • 2-[(6-fluoropyridin-2-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
    • 647839-91-6
    • [(6-Fluoropyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile
    • DTXSID40801336
    • Inchi: 1S/C12H9F4N3/c13-10-3-1-2-9(19-10)6-11(7-17,8-18)4-5-12(14,15)16/h1-3H,4-6H2
    • InChI Key: KAIURDORJQSRCO-UHFFFAOYSA-N
    • SMILES: FC(CCC(C#N)(C#N)CC1C=CC=C(N=1)F)(F)F

Computed Properties

  • Exact Mass: 271.07325995g/mol
  • Monoisotopic Mass: 271.07325995g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 60.5Ų
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